Cas no 2418717-91-4 ((4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate)
(4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26689830
- (4-methylpyridin-3-yl)methyl 3-formyl-1H-indazole-6-carboxylate
- 2418717-91-4
- Z1553480638
- (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate
-
- Inchi: 1S/C16H13N3O3/c1-10-4-5-17-7-12(10)9-22-16(21)11-2-3-13-14(6-11)18-19-15(13)8-20/h2-8H,9H2,1H3,(H,18,19)
- InChI Key: HCYTUQFWZLAGHK-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC2=C(C=O)NN=C2C=1)=O)CC1C=NC=CC=1C
Computed Properties
- Exact Mass: 295.09569129g/mol
- Monoisotopic Mass: 295.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.9Ų
(4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689830-0.05g |
(4-methylpyridin-3-yl)methyl 3-formyl-1H-indazole-6-carboxylate |
2418717-91-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
(4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate
(4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate
The compound with CAS No. 2418717-91-4, known as (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methyl group at position 4 and a formylated indazole moiety linked via a carboxylic acid ester group. The long-chain ester functional group in this molecule plays a pivotal role in its chemical reactivity and biological activity.
Recent studies have highlighted the potential of (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate as a precursor for the synthesis of advanced pharmaceutical agents. Researchers have demonstrated that this compound can serve as a building block for the development of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The indazole core in the molecule is particularly valuable due to its ability to interact with multiple biological targets, such as kinases and proteases, making it a versatile scaffold for drug design.
In addition to its medicinal applications, this compound has also been explored in the realm of materials science. Its aromatic heterocyclic structure and functional groups make it an ideal candidate for the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent breakthroughs in this area have shown that derivatives of (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate can exhibit exceptional electronic properties, making them suitable for use in next-generation electronic devices.
The synthesis of (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indazole ring through cyclization reactions and the subsequent functionalization with the pyridine-derived ester group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-purity samples for further studies.
From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry studies have been conducted to predict its electronic properties and reactivity, which have been instrumental in guiding experimental designs.
In conclusion, (4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate (CAS No. 2418717-91) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse scientific domains.
2418717-91-4 ((4-Methylpyridin-3-yl)methyl 3-formyl-2H-indazole-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)